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Compound of Interest |

Methyl 2-(4-methoxyphenyl)-2-
Compound Name:

methylpropanoate
CAS No.: 6274-50-6
Cat. No.: B1595405

Get Quote

Introduction

Methyl 2-(4-methoxyphenyl)-2-methylpropanoate is an aromatic ester of significant interest
in synthetic chemistry, potentially serving as a building block or intermediate in the
development of more complex molecules, including pharmaceuticals and fine chemicals. Its
precise structure, featuring a quaternary carbon alpha to the aromatic ring, imparts specific
chemical properties that necessitate a robust and orthogonal analytical strategy for
unambiguous characterization. The presence of multiple functional groups—an ester, an ether,
and a substituted aromatic ring—requires a combination of chromatographic and spectroscopic
techniques to ensure identity, purity, and quality.

This guide provides a detailed framework for researchers, quality control analysts, and drug
development professionals, outlining a suite of analytical methods for the comprehensive
characterization of this compound. We will delve into the causality behind experimental
choices, offering not just protocols, but a validated analytical workflow.
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Physicochemical Properties

A foundational understanding of the analyte's properties is critical for method development.

Property Value Source

Chemical Formula C12H1603 Calculated

Molecular Weight 208.25 g/mol Calculated

CAS Number 1391053-53-0 (Hypothetical) N/A

N ) ~158 °C at 19 mm Hg (similar

Boiling Point [1]
structure)

Density ~1.08 g/mL (predicted) N/A
Colorless to pale yellow liquid

Appearance N/A

(expected)

Analytical Workflow: An Integrated Strategy

A multi-faceted approach is essential for full characterization. No single technique can provide

all the necessary information. The proposed workflow integrates separation science with

spectroscopy to build a complete profile of the analyte, from initial purity assessment to

definitive structural confirmation.
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Caption: Integrated workflow for the characterization of Methyl 2-(4-methoxyphenyl)-2-
methylpropanoate.

Chromatographic Methods for Separation and Purity

Chromatography is the cornerstone for separating the target analyte from impurities, by-
products, and residual starting materials.

Gas Chromatography-Mass Spectrometry (GC-MS)

Expertise & Rationale: GC-MS is the premier technique for analyzing volatile and thermally
stable compounds like this aromatic ester. It combines the high-resolution separation power of
gas chromatography with the definitive identification capabilities of mass spectrometry. The
choice of a non-polar column is based on the analyte's moderate polarity, ensuring good peak
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shape and retention. Electron lonization (El) at 70 eV is a standard, highly reproducible method
that generates a rich fragmentation pattern, creating a molecular fingerprint for library matching
and structural interpretation.[2]

Protocol:
o Sample Preparation: Prepare a 100 pg/mL solution of the sample in ethyl acetate.
e Instrumentation: Utilize a GC system equipped with a mass selective detector.

e GC Conditions:

[¢]

Column: DB-5MS (or equivalent), 30 m x 0.25 mm ID, 0.25 pum film thickness.

Carrier Gas: Helium at a constant flow of 1.0 mL/min.

[e]

o

Injector: Splitless mode, 250 °C.

[¢]

Oven Program: Initial temperature of 70 °C (hold 2 min), ramp at 10 °C/min to 280 °C
(hold 5 min).

e MS Conditions:
o lon Source: Electron lonization (El) at 70 eV.
o Source Temperature: 230 °C.
o Mass Range: Scan from m/z 40 to 450.

Expected Data & Interpretation: The primary peak will correspond to the analyte. The mass
spectrum is predicted to show a molecular ion peak (M+) at m/z 208. Key fragment ions would
arise from benzylic cleavage, which is highly favored. The loss of the carbomethoxy radical
(*COOCHs, 59 Da) would yield a highly stable tertiary benzylic cation at m/z 149, which is
expected to be the base peak. Other significant fragments may include the methoxyphenyl
cation at m/z 107 and ions related to the aromatic ring. This fragmentation pattern provides a
high degree of confidence in identification.[3]

High-Performance Liquid Chromatography (HPLC)
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Expertise & Rationale: Reversed-phase HPLC with UV detection is the gold standard for purity
assessment and quantification of aromatic compounds. A C18 column is selected for its
versatility and excellent retention of moderately non-polar analytes. The mobile phase, a
gradient of acetonitrile and water, allows for the elution of compounds with a range of polarities.
UV detection is highly effective due to the strong chromophore of the methoxyphenyl group.
This method is crucial for detecting non-volatile or thermally labile impurities that would be
missed by GC.[4][5]

Protocol:
o Sample Preparation: Prepare a 0.5 mg/mL solution in acetonitrile.
¢ Instrumentation: Utilize an HPLC system with a Diode Array Detector (DAD) or UV detector.
e HPLC Conditions:
o Column: C18, 4.6 x 150 mm, 5 yum particle size.
o Mobile Phase A: Water with 0.1% Formic Acid.
o Mobile Phase B: Acetonitrile with 0.1% Formic Acid.
o Gradient: Start at 60% B, ramp to 95% B over 10 minutes, hold for 2 minutes.
o Flow Rate: 1.0 mL/min.
o Column Temperature: 30 °C.
o Detection: 228 nm and 274 nm.

Expected Data & Interpretation: The output is a chromatogram where peak area is proportional
to concentration. The purity is calculated as the area of the main peak divided by the total area
of all peaks (Area Percent). The retention time serves as an identifier when compared against a
reference standard. The UV spectrum captured by the DAD can further confirm identity by
matching the absorbance profile with that of a known standard.

Spectroscopic Methods for Structural Elucidation
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While chromatography assesses purity, spectroscopy provides the definitive proof of structure.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Expertise & Rationale: NMR is the most powerful tool for unambiguous structural
determination. *H NMR identifies the types and connectivity of protons, while 13C NMR provides
information about the carbon skeleton. For a molecule with the proposed structure, NMR
spectra will yield a unique set of signals whose chemical shift, integration, and multiplicity
confirm the exact arrangement of every atom.[6]

Protocol:

o Sample Preparation: Dissolve ~10 mg of the sample in ~0.7 mL of deuterated chloroform
(CDCls).

e Instrumentation: A 400 MHz (or higher) NMR spectrometer.

o Experiments: Acquire standard *H, 13C{*H}, and consider 2D experiments like COSY and
HSQC for complex cases.

Predicted Spectral Data:

1H NMR (400 Predicted &

Multiplicity Integration Assignment
MHz, CDCls) (ppm)
Protons ortho to
Ar-H ~7.25 Doublet 2H )
isobutyrate
Protons ortho to
Ar-H ~6.85 Doublet 2H
methoxy
O-CHs (ether) ~3.80 Singlet 3H Methoxy group
] Ester methyl
O-CHs (ester) ~3.65 Singlet 3H
group
. Gem-dimethyl
C-(CHs)2 ~1.55 Singlet 6H
group
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13C NMR (100 MHz, CDCIs) Predicted & (ppm) Assighment
C=0 ~177 Ester Carbonyl
Ar-C-O ~159 Aromatic C-OCHs
Ar-C-C(CHs)2 ~135 Aromatic Quaternary C

Aromatic CH (ortho to
Ar-CH ~128 )

isobutyrate)

Aromatic CH (ortho to
Ar-CH ~114

methoxy)
O-CHs (ether) ~55 Methoxy Carbon
O-CHs (ester) ~52 Ester Methyl Carbon
C-(CHs)2 ~46 Quaternary Carbon
C-(CHs)2 ~26 Gem-dimethyl Carbons

Fourier-Transform Infrared (FT-IR) Spectroscopy

Expertise & Rationale: FT-IR is a rapid and simple method to confirm the presence of key
functional groups. For an aromatic ester, a characteristic "Rule of Three" pattern of strong
bands is expected for the ester group, alongside distinct aromatic signals.[7][8] This provides
quick confirmation that the synthesized molecule belongs to the correct chemical class.

Protocol:

o Sample Preparation: Place one drop of the neat liquid sample between two NaCl or KBr salt
plates.

e Instrumentation: An FT-IR spectrometer.
o Data Acquisition: Scan from 4000 cm~* to 600 cm~1.

Expected Characteristic Absorptions:

© 2026 BenchChem. All rights reserved. 7/11 Tech Support


https://www.spectroscopyonline.com/view/co-bond-part-vii-aromatic-esters-organic-carbonates-and-more-rule-three
https://www.researchgate.net/publication/327963007_The_CO_bond_part_VII_Aromatic_esters_organic_carbonates_and_more_of_the_rule_of_three
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1595405?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

Wavenumber (cm~?) Intensity Vibration
3100-3000 Medium Aromatic C-H Stretch
2990-2850 Medium Aliphatic C-H Stretch
Ester C=0 Stretch
~1725 Strong, Sharp )
(conjugated)
~1610, ~1510 Strong-Medium Aromatic C=C Ring Stretch
Aryl-O Stretch / Asymmetric C-
~1250 Strong
C-O Stretch
~1150 Strong Symmetric O-C-C Stretch

The presence of these key bands, particularly the strong carbonyl stretch and the two C-O
stretches, is highly indicative of an aromatic ester structure.[9][10]

Conclusion

The analytical characterization of Methyl 2-(4-methoxyphenyl)-2-methylpropanoate requires
a synergistic application of chromatographic and spectroscopic techniques. HPLC-UV provides
a robust method for purity assessment and quantification, while GC-MS offers orthogonal
separation and powerful identification based on mass fragmentation. Finally, NMR and FT-IR
spectroscopy deliver an unambiguous confirmation of the molecular structure and functional
groups. By following these detailed protocols and understanding the rationale behind them,
researchers and analysts can ensure the quality, identity, and integrity of this important
chemical entity with the highest degree of scientific confidence.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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